2-(7-oxo-3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(o-tolyl)acetamide
CAS No.: 892476-66-3
Cat. No.: VC6702332
Molecular Formula: C19H16N6O2
Molecular Weight: 360.377
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 892476-66-3 |
|---|---|
| Molecular Formula | C19H16N6O2 |
| Molecular Weight | 360.377 |
| IUPAC Name | N-(2-methylphenyl)-2-(7-oxo-3-phenyltriazolo[4,5-d]pyrimidin-6-yl)acetamide |
| Standard InChI | InChI=1S/C19H16N6O2/c1-13-7-5-6-10-15(13)21-16(26)11-24-12-20-18-17(19(24)27)22-23-25(18)14-8-3-2-4-9-14/h2-10,12H,11H2,1H3,(H,21,26) |
| Standard InChI Key | XTZQUSVFGOREKY-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1NC(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC=CC=C4 |
Introduction
Synthesis and Biological Activity
While specific synthesis details for 2-(7-oxo-3-phenyl-3H- triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(o-tolyl)acetamide are not available, compounds within the triazolopyrimidine class are typically synthesized through multi-step reactions involving the formation of the triazole and pyrimidine rings . Biological activities of similar compounds include antiplatelet and antibacterial effects, though these activities can vary significantly with structural modifications .
| Biological Activity | Description |
|---|---|
| Antiplatelet Activity | Observed in some triazolopyrimidine derivatives |
| Antibacterial Activity | Exhibited by certain compounds in this class |
Research Findings and Future Directions
Given the lack of specific data on 2-(7-oxo-3-phenyl-3H- triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(o-tolyl)acetamide, future research should focus on its synthesis, characterization, and biological evaluation. This could involve exploring its potential as a therapeutic agent by assessing its efficacy and safety in relevant biological models.
| Future Research Directions | Description |
|---|---|
| Synthesis and Characterization | Develop efficient synthesis methods and fully characterize the compound |
| Biological Evaluation | Assess antiplatelet, antibacterial, and potential antitumor activities |
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